2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide

• IUPAC Name: 2-[[4-[(2-chlorophenyl)methyl-methylsulfonylamino]benzoyl]amino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C26H28ClN3O4S/c1-18(2)16-28-26(32)22-9-5-7-11-24(22)29-25(31)19-12-14-21(15-13-19)30(35(3,33)34)17-20-8-4-6-10-23(20)27/h4-15,18H,16-17H2,1-3H3,(H,28,32)(H,29,31)
• InChI Key: LIVXLANRZAHPMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3Cl)S(=O)(=O)C
• Molecular Formula: C26H28ClN3O4S
• Molecular Weight: 514.0 g/mol

Description

2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide involves the inhibition of COX-2 activity. This leads to a decrease in the production of prostaglandins, which are responsible for mediating pain and inflammation. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the caspase-8 and caspase-3 pathways.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to decrease the levels of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to decrease the expression of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. This makes it a potential candidate for the treatment of inflammatory diseases and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide in lab experiments is its ability to inhibit COX-2 activity, which makes it a potential candidate for the development of new anti-inflammatory and analgesic drugs. Additionally, its ability to induce apoptosis in cancer cells makes it a potential candidate for the development of new anticancer drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be further investigated.

Future Directions

There are several future directions for the research on 2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide. One of the potential directions is the development of new anti-inflammatory and analgesic drugs based on this compound. Additionally, further studies are needed to investigate the potential toxicity of this compound and its safety profile. Furthermore, the potential use of this compound in the treatment of cancer needs to be further investigated, including its efficacy in different types of cancer and its potential side effects.

Scientific Research Applications

2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide has been extensively studied for its potential applications in scientific research. This compound has been found to have anti-inflammatory, analgesic, and anti-cancer properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that mediate pain and inflammation. This makes it a potential candidate for the development of new anti-inflammatory and analgesic drugs.